Potassium titanate (K2Ti2O5)

Specification

• CAS No.: 12056-46-1
• Molecular Formula: H3NaO2
• Molecular Weight: 0

Introduction

Crystal Structure and Fundamental Properties

K2Ti2O5 crystallizes in the monoclinic C2/m space group with a three-dimensional structure. The compound consists of (Ti2O5)2− layers in which titanium atoms have fivefold coordination, separated by potassium ions. The fundamental structure can be described as follows:

• K1+ is bonded in an 8-coordinate geometry to eight O2- atoms with K–O bond distances ranging from 2.73–3.21 Å

• Ti4+ is bonded in a 5-coordinate geometry to five O2- atoms with Ti–O bond distances ranging from 1.73–2.02 Å

• Three inequivalent O2- sites exist within the structure:

  • In the first O2- site, O2- is bonded in a 4-coordinate geometry to one K1+ and three equivalent Ti4+ atoms

  • In the second O2- site, O2- is bonded in a distorted single-bond geometry to five equivalent K1+ and one Ti4+ atom

  • In the third O2- site, O2- is bonded in a linear geometry to four equivalent K1+ and two equivalent Ti4+ atoms

Physical and Chemical Properties

The physical and chemical properties of K2Ti2O5 are summarized in Table 1 below:

Property	Value
Molecular Formula	K2O3Ti (K2Ti2O5)
Molar Mass	174.06 g/mol
Density	3.100 g/cm³
Melting Point	1615°C
Appearance	White powder/colorless needles
Water Solubility	Hydrolyzes in H2O to give a strongly alkaline solution
Stability	Not stable in water or acid solutions

K2Ti2O5 is part of a broader family of potassium titanates that can be expressed as K2O·nTiO2, where n = 1, 2, 4, 6, 8. The compounds where n = 2, 4 have layered structures, while those where n = 6, 8 have tunnel structures.

Synthesis Methods

Several methodologies have been developed for the synthesis of K2Ti2O5, each resulting in specific morphological characteristics:

Solid State Reaction Method

This conventional approach involves the following steps:

• Mixing potassium carbonate (K2CO3) and titanium dioxide (TiO2) with proper stoichiometry

• Ball milling the mixture for 24 hours with an appropriate amount of water

• Drying and crushing to fine powder

• Calcination at controlled temperatures (typically around 850°C) for several hours

The reactions involved can be summarized as:

K2CO3(solid) → K2O(solid) + CO2(gas) at T < 828°C
2TiO2(solid) + K2O(solid) → K2Ti2O5(solid) at T = 828°C

Hydrothermal Method

This approach was developed by Masaki et al. and involves:

• Oxidation of titanium metal powder in concentrated potassium hydroxide solutions (20-25 mol/kg H2O)

• Reaction in an autoclave with magnetic stirring at temperatures between 150-200°C for 2 hours

• Cooling in air, separating the product via centrifugation

• Rinsing with methanol and drying at 105°C for 12 hours

Well-crystallized platelet crystals of hydrated K2Ti2O5 are formed as single phases under these conditions. Crystalline K2Ti2O5 can also be obtained from amorphous compounds synthesized at KOH concentrations above 80 mol/kg H2O at 150°C by heating at 800°C.

Melt Crystallization

Andersson and Wadsley demonstrated the synthesis of K2Ti2O5 as colorless needles by melting K2CO3 and TiO2 (anatase) in a platinum crucible. Bao et al. refined this technique using K2CO3 and nano TiO2 (anatase) powders as starting materials with a TiO2/K2CO3 molar ratio of 3.0, introducing a small amount of water and surfactants to the mixture.

Catalytic Properties and Applications

K2Ti2O5 demonstrates significant catalytic activity, particularly for environmental applications:

Soot Oxidation

Among potassium titanates, K2Ti2O5 exhibits the highest activity for soot oxidation with the lowest combustion temperature. The activity follows the order:

K2Ti2O5 > K2Ti4O9 > K2Ti6O13

This superior performance makes it a promising candidate for diesel particulate filter applications and other emission control technologies.

CO2 Capture Properties

Recent research by Zheng et al. revealed that K2Ti2O5 possesses unexpected highly reversible CO2 sorption/desorption capacity at approximately 750°C, making it promising as a high-temperature CO2 adsorbent for sorption enhanced hydrogen production (SEHP) processes.

Key findings include:

• A reversible CO2 capture capacity as high as 7.2 wt% at 750°C

• Complete CO2 desorption achievable in only 6 minutes at 750°C

• Practical application potential with a simple pressure swing sorption scheme

Unique Cyclic Behavior

Unlike many other adsorbents that suffer from severe sintering during high-temperature cycles, K2Ti2O5 exhibits a contrasting particle size "break-down" process. The large K2Ti2O5 particles gradually break down into K2Ti2O5 nanofibers after 20 cycles, leading to stable CO2 sorption/desorption performance with very rapid kinetics.

Electronic and Ion Exchange Properties

The structural characteristics of K2Ti2O5 endow it with unique electronic and ion exchange properties:

Binding Energy Characteristics

X-ray photoelectron spectroscopy (XPS) analyses reveal that:

• The binding energies of Ti 2p, K 2p, and O 1s in potassium titanates are lower than those in potassium-doped TiO2 (K/TiO2)

• Among potassium titanates, the binding energy of K in K2Ti2O5 is significantly higher than those in K2Ti4O9 and K2Ti6O13

Ion Exchange Properties

The high binding energy of K in K2Ti2O5 leads to paradoxical ion exchange behavior:

• Despite higher binding energy, K in K2Ti2O5 is more easily exchanged compared to other potassium titanates

• This unique property makes it valuable for synthesizing NO oxidation catalysts with Co(NO3)2 and other applications requiring ion exchange

Relationship to Other Potassium Titanates

K2Ti2O5 exists within a family of potassium titanates with varying Ti:K ratios and structural arrangements:

Structural Comparisons

The different potassium titanates exhibit distinct structural features:

• K2Ti2O5: Consists of (Ti2O5)2− layers with titanium in fivefold coordination

• K2Ti4O9: Possesses a layered structure consisting of TiO6 octahedra linked with K ions

• K2Ti6O13: Exhibits a tunnel-like structure in which TiO6 octahedrons are linked by coplanar and coplanar edges

Thermal Transformation

Under specific thermal conditions, K2Ti2O5 can transform into other potassium titanates:

2K2Ti2O5(solid) → K2Ti4O9(solid) + K2O(liquid) at T = 952°C

This transformation is exploited in some synthesis routes to produce K2Ti4O9 whiskers from K2Ti2O5 precursors.

Industrial Applications

K2Ti2O5 finds applications in diverse industrial sectors:

Electrode Materials

Potassium titanate can be widely used in electrode manufacturing:

• Low hydrogen electrode

• Cross-straight dual-purpose electrode

• Stainless steel electrode

Photocatalysis and Environmental Remediation

The unique structural properties of potassium titanate nanostructures enable applications in:

• Environmental purification with enhanced photocatalytic activity

• Potential use in solar cells and energy conversion systems

High-Temperature Applications

The excellent thermal stability of K2Ti2O5 makes it suitable for applications in high-temperature environments, particularly for carbon dioxide capture in industrial processes and power generation systems.